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Compound of Interest

Compound Name: Dimethyl chlorothiophosphate

CAS No.: 2524-03-0

Cat. No.: B128814

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl chlorothiophosphate (CAS No. 2524-03-0), also known as O,O-dimethyl

phosphorochloridothioate, is a key intermediate in the synthesis of a variety of

organophosphorus compounds.[1][2] It serves as a precursor for insecticides, pesticides,

fungicides, as well as oil and gasoline additives, plasticizers, corrosion inhibitors, and flame

retardants.[1][2][3] Given its utility and hazardous nature, a thorough understanding of its

physical properties is essential for safe handling, process design, and regulatory compliance in

a research and development setting. This guide provides a detailed overview of the core

physical characteristics of Dimethyl chlorothiophosphate, outlines standard experimental

methodologies for their determination, and presents a logical workflow for one such

determination.

Core Physical and Chemical Properties
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The physical properties of Dimethyl chlorothiophosphate have been determined through

various experimental and computational methods. It is typically a colorless to light amber or

light yellow liquid with a characteristic stench.[3][4] It is a combustible liquid that is sensitive to

moisture and decomposes in water.[3][4][5]

Data Presentation: Physical Property Values
The following table summarizes the key quantitative physical properties of Dimethyl
chlorothiophosphate, compiled from multiple sources for easy reference and comparison.
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Property Value Conditions Source(s)

Molecular Formula C₂H₆ClO₂PS - [3][6]

Molecular Weight 160.56 g/mol - [1][3][6]

Boiling Point 66-67 °C at 16 mmHg [2][4][5]

151-153 °F at 16 mmHg [1][7]

Density 1.322 g/mL at 25 °C [2][3][8]

1.320 g/cm³ - [5]

1.3414 g/cm³ at 0 °C [3]

Refractive Index n20/D 1.482 at 20 °C [2][3][8]

Vapor Pressure 0.9 mmHg at 20 °C [5]

0.67 psi at 20 °C [2][8]

4 mmHg at 40 °C [4]

Vapor Density 5.54 (Air = 1.0) [4][5][9]

Flash Point 105 °C (221 °F) - [3][6]

72 °C (161.6 °F) - [5]

Solubility
Decomposes in water;

Insoluble

Chloroform

(Sparingly), Methanol

(Slightly)

[2][3][5]

Melting Point No data available - [5][9]

Experimental Protocols for Property Determination
The determination of the physical properties of a chemical compound like Dimethyl
chlorothiophosphate relies on established laboratory techniques. The following are detailed

methodologies for key experiments.

Determination of Boiling Point at Reduced Pressure
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Given that many organophosphorus compounds can decompose at higher temperatures,

determining the boiling point under reduced pressure (vacuum distillation) is a standard and

necessary procedure.

Objective: To measure the temperature at which the vapor pressure of the liquid equals the

applied pressure of the system.

Apparatus: A distillation apparatus including a round-bottom flask, a Claisen adapter, a

thermometer, a condenser, a receiving flask, and a vacuum pump connected via a

manometer. A capillary tube sealed at one end is also required.

Procedure:

A small sample (a few mL) of Dimethyl chlorothiophosphate is placed into the round-

bottom flask along with a boiling chip.

The apparatus is assembled securely, ensuring all joints are properly sealed to maintain a

vacuum. The thermometer bulb should be positioned so that its top is level with the side

arm leading to the condenser.

A fine capillary tube (sealed at one end) is placed into the distillation flask, open end down.

The vacuum pump is turned on, and the system pressure is slowly reduced to the desired

level (e.g., 16 mmHg) as measured by the manometer.

The flask is gently heated using a heating mantle.

The sample is observed. As the liquid heats, a stream of bubbles will emerge from the

capillary tube.

The boiling point is the temperature at which, upon very slight cooling, the stream of

bubbles just ceases and the liquid begins to enter the capillary tube. This temperature is

recorded along with the precise pressure from the manometer.

Determination of Density using a Pycnometer
Objective: To accurately measure the mass of a known volume of the liquid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b128814/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-dimethyl-chlorothiophosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), an analytical balance, and a constant temperature water bath.

Procedure:

The clean, dry pycnometer is weighed accurately on an analytical balance (m₁).

The pycnometer is filled with distilled water and placed in a constant temperature water

bath (e.g., 25 °C) until it reaches thermal equilibrium. The volume is adjusted precisely to

the mark, the stopper is inserted, and any excess water is wiped from the outside.

The pycnometer filled with water is weighed (m₂).

The pycnometer is emptied, thoroughly dried, and filled with Dimethyl
chlorothiophosphate.

The same process of thermal equilibration in the water bath is repeated. The volume is

adjusted, the outside is dried, and it is weighed again (m₃).

The density (ρ) of the sample is calculated using the formula: ρ_sample = [(m₃ - m₁) / (m₂ -

m₁)] * ρ_water (where ρ_water is the known density of water at the experimental

temperature).

Determination of Refractive Index using an Abbe
Refractometer

Objective: To measure the extent to which light is bent when it passes through the liquid

sample.

Apparatus: An Abbe refractometer, a constant temperature water circulator, a light source

(typically a sodium lamp for the D-line, 589 nm), and a dropper.

Procedure:

The refractometer is turned on, and the constant temperature circulator is set to the

desired temperature (e.g., 20 °C) and allowed to stabilize.
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The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., ethanol

or acetone) and a soft lens tissue.

A few drops of Dimethyl chlorothiophosphate are placed on the lower prism using a

dropper.

The prisms are closed and locked. The light source is positioned.

While looking through the eyepiece, the adjustment knob is turned until the field of view

shows a distinct light and dark boundary. The dispersion compensator is adjusted to

sharpen the boundary line and eliminate any color fringe.

The fine adjustment is used to center the boundary line precisely on the crosshairs in the

eyepiece.

The refractive index value is read from the instrument's scale.

Mandatory Visualizations
Workflow for Boiling Point Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point of Dimethyl chlorothiophosphate under reduced pressure.
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Caption: Workflow for Reduced Pressure Boiling Point Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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